Ticlopidine
Cat. No. B1205844
Key on ui cas rn:
55142-85-3
M. Wt: 263.8 g/mol
InChI Key: PHWBOXQYWZNQIN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[Cl:1][c:2]1[c:3]([CH2:4][N:9]2[CH2:10][CH2:11][c:12]3[s:13][cH:14][cH:15][c:16]3[CH2:17]2)[cH:5][cH:6][cH:7][cH:8]1.[NH2:18][CH2:19][CH2:20][c:21]1[s:22][cH:23][cH:24][cH:25]1>>[NH:9]1[CH2:10][CH2:11][c:12]2[s:13][cH:14][cH:15][c:16]2[CH2:17]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Clc1ccccc1CN1CCc2sccc2C1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
NCCc1cccs1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
c1cc2c(s1)CCNC2
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
